Cas no 171508-46-6 (2-Pentenoic acid, 2-(acetylamino)-3-methyl-, methyl ester, (E)-)

• Product Name: 2-Pentenoic acid, 2-(acetylamino)-3-methyl-, methyl ester, (E)-
• CAS No: 171508-46-6
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 1354366
• Update Time: 2024-08-17

2-Pentenoic acid, 2-(acetylamino)-3-methyl-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 2-(acetylamino)-3-methyl-, methyl ester, (E)-
• 2-Pentenoic acid, 2-(acetylamino)-3-methyl-, methyl ester, (E)- (9CI)

• Inchi： 1S/C9H15NO3/c1-5-6(2)8(9(12)13-4)10-7(3)11/h5H2,1-4H3,(H,10,11)/b8-6+
• InChI Key： AQJJNCOZFNXPTM-SOFGYWHQSA-N
• SMILES： C(OC)(=O)/C(/NC(C)=O)=C(/C)\CC

Computed Properties

• Exact Mass: 185.10525

Experimental Properties

• Density: 1.030±0.06 g/cm3(Predicted)
• Boiling Point: 347.5±34.0 °C(Predicted)
• PSA: 55.4
• pka: 13.20±0.46(Predicted)